Cas no 2171743-68-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid
• CAS No: 2171743-68-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6090916
• PubChem ID: 165814112
• Update Time: 2025-06-13

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid
• 2171743-68-1
• EN300-1552264
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-18(2)11-12-25(26(31)30-15-13-19(14-16-30)27(32)33)29-28(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-11,19,24-25H,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： AGEICPSIYDTXBA-UHFFFAOYSA-N
• SMILES： O(C(NC(C/C=C(\C)/C)C(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid

Recent Advances in the Study of 2171743-68-1 and 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic Acid

The compound 2171743-68-1 and its derivative, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid, have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are of particular interest due to their potential applications in drug discovery and development, specifically in the design of novel peptide-based therapeutics. Recent studies have focused on elucidating their structural properties, synthetic pathways, and biological activities, providing valuable insights for researchers in this domain.

One of the key findings in recent literature is the successful synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid using solid-phase peptide synthesis (SPPS) techniques. This method has been optimized to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound's unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperidine carboxylic acid moiety, suggests its potential as a building block for more complex peptide architectures.

In addition to synthetic advancements, recent research has explored the biological activity of these compounds. Preliminary in vitro studies indicate that 2171743-68-1 exhibits moderate inhibitory effects on certain enzymatic targets, which could be leveraged for the development of enzyme inhibitors. Furthermore, molecular docking simulations have revealed potential binding interactions between 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid and specific protein receptors, hinting at its applicability in targeted drug delivery systems.

The stability and pharmacokinetic properties of these compounds have also been investigated. Studies have shown that the Fmoc group enhances the stability of the compound under physiological conditions, while the piperidine ring contributes to its bioavailability. These findings are particularly relevant for the design of peptide-based drugs with improved therapeutic profiles.

Looking ahead, researchers are focusing on the potential clinical applications of these compounds. Current efforts are directed toward optimizing their pharmacological properties and evaluating their efficacy in animal models. The integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of derivatives with enhanced biological activity and reduced toxicity.

In conclusion, the recent studies on 2171743-68-1 and 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-4-carboxylic acid highlight their promising role in medicinal chemistry. The advancements in synthesis, biological evaluation, and pharmacokinetic analysis provide a solid foundation for future research and development. These compounds represent a valuable addition to the toolkit of researchers aiming to design innovative therapeutic agents.